5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol

• IUPAC Name: N-[3-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenyl]acetamide
• InChI: InChI=1S/C15H12F3NO3/c1-9(20)19-12-4-2-3-10(5-12)11-6-13(21)8-14(7-11)22-15(16,17)18/h2-8,21H,1H3,(H,19,20)
• InChI Key: GTHBIUJMHBIXFN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C15H12F3NO3
• DSSTOX Substance ID: DTXSID70686653
• Molecular Weight: 311.25 g/mol
• CAS No.: 1261978-92-0

Description

5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol is a synthetic organic compound characterized by the presence of an acetylaminophenyl group and a trifluoromethoxyphenol group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol typically involves multi-step organic reactions. One common method includes the acetylation of 3-aminophenol followed by the introduction of a trifluoromethoxy group. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure consistency and efficiency. The use of automated reactors and continuous flow systems can enhance the scalability of the synthesis process.

Types of Reactions:

Oxidation: The phenolic group in 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol can undergo oxidation reactions, leading to the formation of quinones.

Reduction: The acetylaminophenyl group can be reduced to the corresponding amine under suitable conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

Oxidation: Quinones and related derivatives.

Reduction: Amines.

Substitution: Various substituted phenols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.

Medicine: Studied for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets. The acetylaminophenyl group can interact with enzymes and receptors, modulating their activity. The trifluoromethoxy group can enhance the compound’s lipophilicity, facilitating its passage through biological membranes and increasing its bioavailability.

Comparison with Similar Compounds

5-(3-Aminophenyl)-3-trifluoromethoxyphenol: Lacks the acetyl group, which may affect its reactivity and biological activity.

5-(3-Acetylaminophenyl)-3-methoxyphenol: Contains a methoxy group instead of a trifluoromethoxy group, which can influence its chemical properties and interactions.

Uniqueness: 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol is unique due to the presence of both the acetylaminophenyl and trifluoromethoxy groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.